N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide

• IUPAC Name: N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide
• InChI: InChI=1S/C12H13F4NO3/c1-3-20-9-7-5-4-6-8(9)17-10(18)11(13,19-2)12(14,15)16/h4-7H,3H2,1-2H3,(H,17,18)
• InChI Key: PJTNZIQGBGUHDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(C(F)(F)F)(OC)F
• Molecular Formula: C12H13F4NO3
• Molecular Weight: 295.23 g/mol

Description

N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide, also known as EF-24, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. EF-24 belongs to the class of chalcones, which are compounds that have shown promising results in cancer treatment.

Mechanism of Action

N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide has been shown to target multiple cellular pathways that are involved in cancer progression. It inhibits the activity of NF-κB, a transcription factor that is overexpressed in many types of cancer and promotes tumor growth. This compound also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant and anti-inflammatory properties. It has been shown to reduce the levels of reactive oxygen species (ROS) and inhibit the expression of pro-inflammatory cytokines. This compound has also been shown to improve glucose metabolism and reduce insulin resistance.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide is its high potency and specificity towards cancer cells. This makes it a promising candidate for cancer therapy. However, this compound has low solubility in water, which can make it difficult to administer in vivo. In addition, more studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of research is the investigation of this compound's potential as a therapeutic agent for other diseases, such as diabetes and neurodegenerative disorders. Finally, more studies are needed to determine the safety and efficacy of this compound in vivo, which will be crucial for its development as a clinical drug.

Synthesis Methods

N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide can be synthesized through a multi-step process that involves the reaction of 2-ethoxybenzaldehyde with fluorine-containing reagents. The final step involves the reaction of the intermediate product with methoxypropanamide to yield this compound.

Scientific Research Applications

N-(2-ethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. This compound works by inducing apoptosis, which is a process of programmed cell death, in cancer cells.